Cas no 1428730-05-5 (Neurosensor 521)

• Product Name: Neurosensor 521
• CAS No: 1428730-05-5
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 4599208
• Update Time: 2025-07-11

Neurosensor 521 Chemical and Physical Properties

Names and Identifiers

• 7-Diethylamino-3-formyl-4-(4’-methoxyphenyl)coumarin
• NeuroSensor 521
• 7-(Diethylamino)-4-(4-methoxyphenyl)-2-oxo-2H-1-benzopyran-3-carboxaldehyde
• NeuroSensor 521 >=98% (HPLC)
• Neurosensor 521

• Inchi： 1S/C21H21NO4/c1-4-22(5-2)15-8-11-17-19(12-15)26-21(24)18(13-23)20(17)14-6-9-16(25-3)10-7-14/h6-13H,4-5H2,1-3H3
• InChI Key： GOYKALWTTJFRLM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(N(CC)CC)=CC=C2C(C2=CC=C(OC)C=C2)=C1C=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 557.2±50.0 °C at 760 mmHg
• Flash Point: 290.8±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Neurosensor 521 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones